Cas no 773874-00-3 (Methyl 2-chloro-6-fluoro-3-methylbenzoate)

• Product Name: Methyl 2-chloro-6-fluoro-3-methylbenzoate
• CAS No: 773874-00-3
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD06203781
• CID: 4953845
• Update Time: 2026-02-27

Methyl 2-chloro-6-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-fluoro-3-methylbenzoate

• MDL： MFCD06203781
• Inchi： 1S/C9H8ClFO2/c1-5-3-4-6(11)7(8(5)10)9(12)13-2/h3-4H,1-2H3
• InChI Key： OSBXYKHRJRIDQM-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=C(C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-chloro-6-fluoro-3-methylbenzoate

Methyl 2-chloro-6-fluoro-3-methylbenzoate (CAS No. 773874-00-3): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

Methyl 2-chloro-6-fluoro-3-methylbenzoate (CAS No. 773874-00-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of halogen and methyl substituents, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of methyl 2-chloro-6-fluoro-3-methylbenzoate typically involves a multi-step process, starting from readily available starting materials. One common approach is the Friedel-Crafts alkylation of a suitable aromatic compound followed by halogenation and esterification. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as the use of transition metal-catalyzed reactions and microwave-assisted synthesis, which offer improved yields and reduced waste generation.

The physical and chemical properties of methyl 2-chloro-6-fluoro-3-methylbenzoate are well-documented in the literature. It is a white crystalline solid with a melting point ranging from 55 to 58°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone but has limited solubility in water. Its molecular formula is C10H9ClFO2, and it has a molecular weight of approximately 215.63 g/mol.

In terms of its reactivity, methyl 2-chloro-6-fluoro-3-methylbenzoate is known to participate in various chemical transformations due to the presence of the ester, chlorine, and fluorine functional groups. These functionalities make it an excellent substrate for nucleophilic substitution reactions, such as S_NAr (nucleophilic aromatic substitution) and S_N2 (nucleophilic aliphatic substitution). Additionally, the ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

The biological activity of methyl 2-chloro-6-fluoro-3-methylbenzoate has been a subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Recent findings published in the Journal of Medicinal Chemistry highlight its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory potential, methyl 2-chloro-6-fluoro-3-methylbenzoate has also been investigated for its antimicrobial properties. Research conducted at the University of California demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its effectiveness against multidrug-resistant strains makes it an attractive lead compound for the development of new antibiotics.

In the context of drug discovery, methyl 2-chloro-6-fluoro-3-methylbenzoate serves as a valuable building block for the synthesis of more complex molecules with therapeutic potential. Its structural features allow for easy modification through functional group manipulation, enabling chemists to explore a wide range of derivatives with enhanced biological activity and improved pharmacokinetic properties.

The safety profile of methyl 2-chloro-6-fluoro-3-methylbenzoate is an important consideration in its application. Toxicological studies have shown that this compound has low acute toxicity when administered orally or dermally. However, as with any chemical compound, proper handling and storage precautions should be observed to minimize potential risks.

In conclusion, methyl 2-chloro-6-fluoro-3-methylbenzoate (CAS No. 773874-00-3) is a multifaceted organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of novel drugs with diverse therapeutic applications. Ongoing research continues to uncover new avenues for its use, solidifying its position as an important molecule in the field of medicinal chemistry.